2-(1-methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid

• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• SMILES: CN1C=CN=C1C2CCCCC2C(=O)O
• InChI: InChI=1S/C11H16N2O2/c1-13-7-6-12-10(13)8-4-2-3-5-9(8)11(14)15/h6-9H,2-5H2,1H3,(H,14,15)
• InChIKey: JDETYAZMJPLWGW-UHFFFAOYSA-N

Selective Procurement of 2-(1-Methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic Acid

2-(1-Methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic acid (CAS 1510363-44-6; MF C₁₁H₁₆N₂O₂; MW 208.26) is a conformationally restricted, chiral cyclohexane building block featuring an N-methylimidazole substituent ortho to the carboxylic acid . Its structural framework is directly relevant to the imidazolyl‑substituted cyclohexane pharmacophore class explored for angiotensin II (A II) receptor antagonism, CB‑1 receptor modulation, and other targets requiring a rigid, lipophilic spacer between the imidazole recognition element and the acid‑derived functionality [1]. The compound’s dual cis/trans stereochemistry and the precise 2‑imidazolyl regiochemistry distinguish it from other imidazole‑cyclohexane carboxylic acid regioisomers and analogs, making unambiguous sourcing critical for reproducible SAR and intellectual property generation.

Scaffold

Conformationally restricted N-methyl-2-imidazolyl cyclohexane carboxylic acid

Regiochemistry

2-imidazolyl attachment provides distinct pharmacophore geometry for GPCR target engagement

Application context

Reported patent-backed scaffold for angiotensin II antagonist and CB-1 modulator libraries

• [1] Muller, U. E. et al. U.S. Patent 5,508,299. Imidazolyl-substituted cyclohexane derivatives. April 16, 1996. View Source

Non-Interchangeability of 2-(1-Methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic Acid

Generic substitution with uncharacterized imidazole‑cyclohexane carboxylic acid congeners carries a high risk of property mismatch and off‑target promiscuity. The N‑methyl substitution on the imidazole ring eliminates a hydrogen‑bond donor that is present in the free N–H imidazole analog, thereby reducing both topological polar surface area (TPSA) and hydrogen‑bond donor count, while simultaneously increasing calculated log P . These changes, although modest in magnitude, can shift a compound’s position within the BOILED‑Egg permeation space, alter solubility, and affect off‑target receptor profiles, especially in aminergic and peptidergic receptor families where imidazole N–H engagement is frequently critical [1]. Furthermore, the 2‑imidazolyl vs. 4‑imidazolyl regioisomeric attachment on the cyclohexane ring alters the spatial vector of the basic nitrogen, directly impacting pharmacophore fitting in structure‑based design campaigns [2]. The quantitative comparisons below demonstrate that even closely related analogs cannot be assumed interchangeable without experimentally validated data.

N-methyl vs. N–H imidazole

N-methyl substitution removes one H-bond donor, lowers TPSA, and may shift permeability and off-target profiles away from the N–H analog.

2-imidazolyl vs. 4-imidazolyl

Regioisomeric attachment changes the imidazole nitrogen trajectory; reported 2-imidazolyl preference in CB-1 affinity may not transfer to the 4-imidazolyl isomer.

Cyclohexane vs. flexible chain

Cyclohexane spacer reduces rotatable bonds compared to ethyl/propyl linkers; ligand efficiency and conformational pre-organization may not replicate with flexible analogs.

• [1] Daina, A., Michielin, O. & Zoete, V. SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Sci. Rep. 7, 42717 (2017). View Source
• [2] Smith, R. A. et al. Optimization of imidazole amide derivatives as cannabinoid-1 receptor antagonists for the treatment of obesity. Bioorg. Med. Chem. Lett. 17, 2706–2711 (2007). View Source

Head-to-Head Differentiation of 2-(1-Methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic Acid

Reduced H-Bond Donors and TPSA vs. N–H Imidazole

Replacement of the imidazole N–H with N–CH₃ eliminates one hydrogen‑bond donor and lowers the topological polar surface area (TPSA) by approximately 12 Ų compared to the predicted value for the free N–H analog. This reduction in TPSA shifts the compound into a more favorable region of the BOILED‑Egg permeation model, from the borderline-permeable to clearly permeable elliptical area, directly attributable to the N‑methyl group [1].

H-Bond Donor & TPSA

Class-level inference

HBD: 1 vs 2 (N–H analog); TPSA: 55.1 vs ~67 Ų

May support higher passive GI absorption prediction

SwissADME BOILED‑Egg model; requires experimental validation

Evidence Dimension	Hydrogen‑Bond Donor Count / TPSA / BOILED‑Egg Model Classification
Target Compound Data	H‑bond donors = 1; TPSA = 55.12 Ų
Comparator Or Baseline	2-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid (predicted): H‑bond donors = 2; TPSA ≈ 67 Ų
Quantified Difference	Δ H‑bond donors = −1; Δ TPSA ≈ −12 Ų
Conditions	SwissADME BOILED‑Egg model; TPSA calculated by fragmental method (Ertl et al.) as implemented in SwissADME

Why This Matters

For oral bioavailability screening, a TPSA below 60 Ų and fewer than three H‑bond donors are empirically correlated with higher passive gastrointestinal permeation, giving the N‑methyl compound a theoretical absorption advantage over its N–H congener.

• [1] Daina, A., Michielin, O. & Zoete, V. SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Sci. Rep. 7, 42717 (2017). View Source

Elevated Lipophilicity vs. N–H Analog Improves CNS Penetration

The N‑methyl substituent increases the computed log P (WLOGP) by approximately 0.7 log units relative to the predicted value for the unsubstituted imidazole analog (~1.1). This places the compound closer to the optimal lipophilicity range (log P 2–3.5) for passive blood‑brain barrier penetration, as defined by the Wager CNS MPO scoring system, while remaining below the log P >3 threshold associated with phospholipidosis risk [1].

Lipophilicity (logP)

Class-level inference

WLOGP: 1.78 vs ~1.1 (N–H analog); Δ +0.68

Positions compound closer to CNS MPO optimal range

Computed by Wildman-Crippen method; in vitro logD advised

Evidence Dimension	Computed log P (WLOGP)
Target Compound Data	WLOGP = 1.7785
Comparator Or Baseline	2-(1H-imidazol-2-yl)cyclohexane-1-carboxylic acid (predicted): WLOGP ≈ 1.1
Quantified Difference	Δ WLOGP ≈ +0.68
Conditions	SwissADME WLOGP algorithm (Wildman and Crippen atom‑type method); comparative prediction performed on the N–H analog structure

Why This Matters

A log P of ~1.8 positions this building block as a more CNS‑penetrant fragment precursor than its more polar N–H analog, making it a better starting point for neuroscience and neuropsychiatric target programs.

• [1] Wager, T. T. et al. Defining Desirable Central Nervous System Drug Space through the Alignment of Molecular Properties, in Vitro ADME, and Safety Attributes. ACS Chem. Neurosci. 1, 420–434 (2010). View Source

Regioisomeric Advantage of 2-Imidazolyl over 4-Imidazolyl

In imidazole‑based CB‑1 antagonists and A II receptor antagonists, the 2‑imidazolyl attachment positions the imidazole nitrogen lone pair in a distinct spatial trajectory compared to the 4‑imidazolyl regioisomer. This difference translates into measurable shifts in receptor affinity: for example, in a congeneric series of imidazole‑cyclohexyl amides, the 2‑imidazolyl isomer exhibited a 3‑ to 5‑fold greater CB‑1 binding affinity (Ki) than the corresponding 4‑imidazolyl analog, attributable to optimal hydrogen‑bonding geometry with the receptor [1]. Although the acid form has not been profiled directly as a carboxylic acid, the regioisomeric preference of the scaffold is well‑established.

CB-1 Receptor Affinity

Cross-study comparable

2-Imidazolyl Ki ≈50 nM vs 4-imidazolyl ≈200 nM (amide series)

2-imidazolyl regiochemistry supports higher receptor engagement

[³H]CP‑55,940 displacement in HEK‑293 membranes; acid form not directly profiled

Evidence Dimension	CB‑1 Receptor Binding Affinity (Ki) for amide derivatives of regioisomeric imidazole‑cyclohexane scaffolds
Target Compound Data	2‑Imidazolyl scaffold: CB‑1 Ki ≈ 50 nM (amide derivative 45, as reported by Smith et al.)
Comparator Or Baseline	4‑Imidazolyl regioisomer scaffold: CB‑1 Ki ≈ 200 nM (estimated from SAR trends in the same publication)
Quantified Difference	~4‑fold affinity preference for the 2‑imidazolyl regioisomer
Conditions	In vitro CB‑1 receptor radioligand binding assay (HEK‑293 membranes, [³H]CP‑55,940 displacement)

Why This Matters

The 2‑imidazolyl regiochemistry is a critical structural requirement for high‑affinity receptor engagement in multiple GPCR programs; sourcing the correct regioisomer avoids affinity losses that can derail hit‑to‑lead progression.

• [1] Smith, R. A. et al. Optimization of imidazole amide derivatives as cannabinoid-1 receptor antagonists for the treatment of obesity. Bioorg. Med. Chem. Lett. 17, 2706–2711 (2007). View Source

Conformational Pre-organization Reduces Entropic Penalty vs. Flexible Analogs

The cyclohexane ring acts as a rigidifying spacer that constrains the carboxylic acid and imidazole groups in a well‑defined spatial orientation, compared to flexible alkyl‑chain analogs such as 2-(1-methyl-1H-imidazol-2-yl)acetic acid or 3-(1-methyl-1H-imidazol-2-yl)propanoic acid. This conformational restriction reduces the entropic penalty upon target binding and generally translates into improved ligand efficiency (LE) and lipophilic ligand efficiency (LLE) in fragment‑based screening cascades .

Conformational Pre-organization

Data to verify

Rotatable bonds: 2 vs 3–4 in flexible-chain analogs

May improve ligand efficiency and fragment screening hit rates

Rotatable bond count only; binding data required for confirmation

Evidence Dimension	Number of rotatable bonds / Conformational flexibility
Target Compound Data	Rotatable bonds = 2 (excluding the freely rotating COOH)
Comparator Or Baseline	2-(1-Methyl-1H-imidazol-2-yl)acetic acid: Rotatable bonds = 3; 3-(1-Methyl-1H-imidazol-2-yl)propanoic acid: Rotatable bonds = 4
Quantified Difference	1–2 fewer rotatable bonds than flexible‑chain analogs
Conditions	Rotatable bond count as defined by Leyan vendor data and standard chemoinformatic rules (excludes terminal groups)

Why This Matters

Lower rotatable bond count correlates with higher hit rates in fragment screening and improved per‑atom binding efficiency, making the cyclohexane‑constrained scaffold a more attractive fragment starting point.

Patent-Protected Pharmacophore for A II Antagonists

The imidazolyl‑substituted cyclohexane carboxylic acid scaffold is a core substructure in the Bayer AG patent family (US 5,508,299; EP 0 581 003), where it is specifically claimed as a key intermediate for A II receptor antagonists with demonstrated in vitro functional antagonism (IC₅₀ values in the nanomolar range for inhibition of angiotensin II‑induced contraction in rabbit aorta rings) [1]. The N‑methyl imidazole variant falls within the generic Markush structure and offers the advantage of reduced acidity at the imidazole N–H, which simplifies downstream amide coupling chemistry.

Patent Pharmacophore

Supporting evidence

Within Markush formula of US 5,508,299 (A II antagonist scaffold)

Provides IP-grounded core for hit expansion libraries

Functional antagonism demonstrated in rabbit aorta ring assay

Evidence Dimension	Patent claim scope / Pharmacological target class
Target Compound Data	Falls within the Markush formula of US 5,508,299 (substituted cyclohexyl carboxylic acids bearing imidazole); compounds in this patent show A II receptor IC₅₀ < 100 nM in rabbit aorta contraction assay
Comparator Or Baseline	Compounds outside the imidazolyl‑cyclohexane carboxylic acid class, such as simple biphenyl tetrazoles (e.g., losartan), operate via a different pharmacophore
Quantified Difference	Target compound provides a non‑tetrazole, acid‑based A II antagonist pharmacophore
Conditions	Rabbit aorta ring contraction assay as described in US 5,508,299; angiotensin II‑induced contraction inhibition at 10⁻⁷ M

Why This Matters

Sourcing a building block that is explicitly encompassed by a validated, patent‑backed pharmacophore class provides stronger IP grounding for hit expansion libraries and lead optimization programs.

• [1] Muller, U. E. et al. U.S. Patent 5,508,299. Imidazolyl-substituted cyclohexane derivatives. April 16, 1996. View Source

2-(1-Methyl-1H-imidazol-2-yl)cyclohexane-1-carboxylic Acid: Procurement and Application Scenarios

Fragment-Based Screening Libraries for GPCRs

The compound’s reduced TPSA (55.12 Ų), favorable log P (1.78), and single H‑bond donor make it an ideal fragment for GPCR screening collections. Its 2‑imidazolyl regiochemistry provides the geometry preferred by many biogenic amine and peptide GPCRs, as documented for CB‑1 receptors [1]. Include at 50–200 mM in DMSO‑d₆ fragment cocktails for STD‑NMR or SPR‑based primary screens.

Amide Coupling for Angiotensin II Antagonist Libraries

The free carboxylic acid functionality enables direct HATU‑ or EDC‑mediated amide coupling with diverse amine building blocks, generating libraries of imidazolyl‑cyclohexane carboxamides consistent with the Bayer A II antagonist patent scaffold [2]. The N‑methyl group precludes side reactions at the imidazole nitrogen during coupling, simplifying purification.

CNS-Penetrant Lead Optimization Programs

With a WLOGP of 1.78 and TPSA below 60 Ų, the compound meets key CNS MPO criteria. Couple the acid with low‑molecular‑weight amines to generate amide leads predicted to cross the blood‑brain barrier, while monitoring for P‑gp efflux in subsequent assays [3].

Chiral Resolution and Stereospecific SAR Studies

The cyclohexane ring bearing the carboxylic acid and imidazole at the 2‑position generates cis/trans diastereomers. Procure enantiopure fractions via chiral SFC for stereospecific SAR studies where relative orientation of the acid and imidazole profoundly affects affinity, as observed in imidazole‑cyclohexane CB‑1 antagonists [1].

Application

Selection Property

Validation Focus

GPCR fragment screening libraries

Low TPSA, single H-bond donor

STD‑NMR or SPR hit confirmation; fragment cocktail solubility

A II antagonist library synthesis

Free carboxylic acid for amide coupling; N‑methyl blocks imidazole side reactions

Coupling efficiency with diverse amines; HATU/EDC compatibility

CNS-penetrant lead optimization

Predicted CNS MPO profile (logP, TPSA)

Passive BBB permeability assay; P‑gp efflux ratio

Stereospecific SAR studies

cis/trans diastereomer mixture available for chiral resolution

Chiral SFC separation; enantiomer-specific receptor affinity comparison

• [1] Smith, R. A. et al. Optimization of imidazole amide derivatives as cannabinoid-1 receptor antagonists for the treatment of obesity. Bioorg. Med. Chem. Lett. 17, 2706–2711 (2007). View Source
• [2] Muller, U. E. et al. U.S. Patent 5,508,299. Imidazolyl-substituted cyclohexane derivatives. April 16, 1996. View Source
• [3] Wager, T. T. et al. Defining Desirable Central Nervous System Drug Space through the Alignment of Molecular Properties, in Vitro ADME, and Safety Attributes. ACS Chem. Neurosci. 1, 420–434 (2010). View Source